Cas no 30894-87-2 (1,3,5-Triazine,2-chloro-4,6-bis(chloromethyl)-)

1,3,5-Triazine,2-chloro-4,6-bis(chloromethyl)- structure
30894-87-2 structure
Product Name:1,3,5-Triazine,2-chloro-4,6-bis(chloromethyl)-
CAS No:30894-87-2
MF:C5H4Cl3N3
MW:212.464357376099
CID:307527
PubChem ID:35661
Update Time:2025-04-19

1,3,5-Triazine,2-chloro-4,6-bis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,2-chloro-4,6-bis(chloromethyl)-
    • 2-CHLORO-4,6-BIS(CHLOROMETHYL)-S-TRIAZINE
    • 2-chloro-4,6-bis(chloromethyl)-1,3,5-triazine
    • 30894-87-2
    • DTXSID70275364
    • Inchi: 1S/C5H4Cl3N3/c6-1-3-9-4(2-7)11-5(8)10-3/h1-2H2
    • InChI Key: YFRPWEWPYYRSTP-UHFFFAOYSA-N
    • SMILES: ClCC1N=C(N=C(CCl)N=1)Cl

Computed Properties

  • Exact Mass: 210.94732
  • Monoisotopic Mass: 210.947
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.557
  • Boiling Point: 384.4°Cat760mmHg
  • Flash Point: 218.3°C
  • Refractive Index: 1.572
  • PSA: 38.67
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